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Here are answers to common EACC errors based on a real-world scenario from a game development

environment, which serves as an excellent model for understanding typical troubleshooting steps [1].

Question Answer
Core Concept for
Researchers

What does the error
"Please close Interception
before starting the game"
mean?

A driver or software on your system
is using the "Interception" driver,

which EAC flags as a potential
security risk [1].

Conflicting Software:
Background processes or

drivers can interfere with critical
applications.

| How do I resolve the "Interception" driver error? | 1. Identify Software: Check for applications like

mouse acceleration tools (e.g., InterGUI) or other input-modifying software [1]. 2. Clean Boot: Perform a

"Selective Startup" to disable non-essential startup items and isolate the conflict [1]. 3. Driver Removal: If

identified, use the command-line uninstaller for the Interception driver [1]. | Process Isolation:

Systematically disable startup items to identify the root cause. A clean boot is a standard diagnostic

procedure. | | The error mentions an "Untrusted system file" like dxgi.dll. What should I do? | This

is often caused by compatibility tools like ReShade. EAC detects the modified file as non-standard [1]. |

Software Integrity: Applications that rely on precise system environments may fail if core files are modified

by third-party tools. | | How do I fix the "Untrusted system file" error? | Uninstall ReShade or any other

similar graphics/shader modification tool from your system. The game (or application) will then launch

normally [1]. | Environment Purity: Maintain a standard, unmodified software environment for critical

experimental setups to ensure reproducibility and stability. |
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Advanced Diagnostics and Protocol

For persistent issues, a more detailed diagnostic approach is required.

Check Official Sources: The problem may be a known issue. Regularly check the application's

official technical support forums for updates and patches. For example, the EAC client version
v2506.3 initially caused ReShade conflicts, which were later resolved by rolling back to version

v2505.3 [1].
Analyze Log Files: If the application generates log files, they can provide precise error details. For

example, a log entry of Launcher finished with: 206, 'Please close Interception
before starting the game' precisely identifies the issue [1].

EACC Error Troubleshooting Workflow

The diagram below outlines a logical workflow for diagnosing and resolving EACC errors, synthesizing the

information from the FAQ.
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EACC Error Encountered

Identify Specific Error Message

Error Type Classification

Case 1:
'Untrusted system file'

(e.g., dxgi.dll)

Case 2:
'Close Interception'

Solution: Uninstall
third-party tools
(e.g., ReShade)

Solution A: Perform
Clean Boot (msconfig)

Check Official
Support Channels

Solution B: Uninstall
Interception driver
via command line

Issue Resolved

Click to download full resolution via product page
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Key Takeaways for Technical Teams

Maintain a Standardized Environment: The most common trigger for these errors is non-standard
software, such as graphics injectors (ReShade) or specialized input drivers. For stable operation of

critical applications, maintain a clean and consistent software baseline on research machines.
Systematic Troubleshooting is Key: Begin with the specific error message, classify the problem,

and follow a step-by-step resolution path, as outlined in the workflow above.
Consult Official Updates: Anti-cheat and security software is frequently updated. If a previously

stable system develops issues, consult the official support channels for the primary application, as a
patch or rollback may already be available [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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